4-Bromo-3-fluoro-2-iodobenzonitrile

• IUPAC Name: 4-bromo-3-fluoro-2-iodobenzonitrile
• InChI: InChI=1S/C7H2BrFIN/c8-5-2-1-4(3-11)7(10)6(5)9/h1-2H
• InChI Key: STMRQBLKUGIEOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C#N)I)F)Br
• Molecular Formula: C7H2BrFIN
• Molecular Weight: 325.90 g/mol

Description

4-Bromo-3-fluoro-2-iodobenzonitrile is a polyhalogenated benzonitrile derivative featuring bromine (Br), fluorine (F), and iodine (I) substituents at the 4-, 3-, and 2-positions of the benzene ring, respectively.

The nitrile group (-CN) at the 1-position enhances electrophilicity, making it a versatile intermediate in cross-coupling reactions (e.g., Suzuki-Miyaura) for pharmaceutical and agrochemical synthesis. Its halogen diversity (Br, I, F) offers unique reactivity profiles compared to simpler benzonitriles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-fluoro-2-iodobenzonitrile typically involves multi-step reactions starting from simpler aromatic compounds. One common method involves the halogenation of a precursor benzonitrile compound. For instance, starting with 4-bromo-3-fluorobenzonitrile, iodination can be achieved using iodine and an oxidizing agent under controlled conditions to introduce the iodine atom at the desired position .

Industrial Production Methods

Industrial production of 4-Bromo-3-fluoro-2-iodobenzonitrile may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The choice of solvents, catalysts, and reaction conditions would be tailored to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-fluoro-2-iodobenzonitrile can undergo various types of chemical reactions, including:

Substitution Reactions: The halogen atoms (Br, F, I) can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The nitrile group can be reduced to an amine or oxidized to a carboxylic acid under specific conditions.

Coupling Reactions: The compound can participate in cross-coupling reactions, such as Suzuki or Heck coupling, to form more complex aromatic systems.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions, often in the presence of a base.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be employed.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Coupling: Palladium catalysts and organoboron reagents are typical for Suzuki coupling reactions.

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, substitution with an amine would yield an aminobenzonitrile derivative, while coupling reactions could produce biaryl compounds.

Scientific Research Applications

4-Bromo-3-fluoro-2-iodobenzonitrile has several applications in scientific research:

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Material Science: The compound is used in the synthesis of liquid crystals and other advanced materials due to its unique electronic properties.

Medicinal Chemistry: Researchers explore its potential as a precursor for bioactive compounds, which could lead to new therapeutic agents.

Chemical Biology: It is used in the design of molecular probes and other tools for studying biological systems.

Mechanism of Action

The mechanism of action of 4-Bromo-3-fluoro-2-iodobenzonitrile in various applications depends on its chemical reactivity. In organic synthesis, its halogen atoms can undergo selective reactions, allowing for precise modifications of the molecule. The nitrile group can participate in nucleophilic addition reactions, forming intermediates that can be further transformed into various functional groups. The electronic effects of the halogens influence the reactivity and stability of the compound, making it a versatile intermediate in synthetic chemistry.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below compares 4-Bromo-3-fluoro-2-iodobenzonitrile with key analogs derived from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Halogen Substituents	Key Features
4-Bromo-3-fluoro-2-iodobenzonitrile (Target)	C₇H₂BrFIN	~326.91	Br (4), F (3), I (2)	High molecular weight; diverse halogenation for multi-step synthesis.
4-Bromo-3-iodobenzonitrile	C₇H₃BrIN	307.91	Br (4), I (3)	Lacks fluorine; used in aryl halide coupling reactions.
4-Bromo-2,5-difluorobenzonitrile	C₇H₃BrF₂N	~219.00	Br (4), F (2,5)	Two fluorine atoms enhance electron-withdrawing effects; lighter molecular weight.
4-Bromo-2-fluoro-6-methylbenzonitrile	C₈H₅BrFN	214.03	Br (4), F (2), CH₃ (6)	Methyl group increases steric hindrance; simpler halogenation.
3-Bromo-5-fluoro-4-iodoaniline	C₆H₄BrFIN	~299.91	Br (3), F (5), I (4), NH₂ (1)	Aniline derivative; amine group alters reactivity compared to nitriles.

Physicochemical Properties

• Boiling/Melting Points : Larger halogens (e.g., iodine) increase molecular weight and van der Waals forces, likely elevating melting points compared to fluorine-only analogs (e.g., 4-Bromo-2,5-difluorobenzonitrile) .
• Solubility : The nitrile group and iodine may reduce aqueous solubility compared to methyl-substituted analogs (e.g., 4-Bromo-2-fluoro-6-methylbenzonitrile) .